Cas no 40326-95-2 (Benzenepropanoic acid, a,b-dibromo-, phenyl ester)
40326-95-2 structure
Product Name:Benzenepropanoic acid, a,b-dibromo-, phenyl ester
CAS No:40326-95-2
MF:C15H12Br2O2
MW:384.062582969666
CID:333992
PubChem ID:231771
Update Time:2025-04-19
Benzenepropanoic acid, a,b-dibromo-, phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a,b-dibromo-, phenyl ester
- phenyl 2,3-dibromo-3-phenylpropanoate
- 2,3-Dibrom-3-phenyl-propionsaeure-phenylester
- 2,3-dibromo-3-phenyl-propionic acid phenyl ester
- AC1L5MEQ
- AC1Q61JL
- AG-J-59792
- AR-1L0402
- CTK4I2883
- NSC28484
- Phenyl 2,3-dibromodihydrocinnamate
- Phenyl-2,3-dibromo-3-phenylpropionat
- NSC-28484
- DTXSID50282859
- 40326-95-2
- NSC 28484
-
- Inchi: 1S/C15H12Br2O2/c16-13(11-7-3-1-4-8-11)14(17)15(18)19-12-9-5-2-6-10-12/h1-10,13-14H
- InChI Key: ZAXQJVJMPQUZSW-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC=CC=1)C(C(=O)OC1C=CC=CC=1)Br
Computed Properties
- Exact Mass: 381.92036
- Monoisotopic Mass: 381.92040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.657±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 122-123 ºC (chloroform )
- Solubility: Insuluble (5.8E-3 g/L) (25 ºC),
- PSA: 26.3
- LogP: 4.49170
Benzenepropanoic acid, a,b-dibromo-, phenyl ester Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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